Ethyl 5-((3-methoxybenzoyl)oxy)-2-phenylnaphtho[1,2-b]furan-3-carboxylate

• IUPAC Name: ethyl 5-(3-methoxybenzoyl)oxy-2-phenylbenzo[g][1]benzofuran-3-carboxylate
• InChI: InChI=1S/C29H22O6/c1-3-33-29(31)25-23-17-24(34-28(30)19-12-9-13-20(16-19)32-2)21-14-7-8-15-22(21)27(23)35-26(25)18-10-5-4-6-11-18/h4-17H,3H2,1-2H3
• InChI Key: QWBNQHQHPOQZPS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C1C=C(C3=CC=CC=C32)OC(=O)C4=CC(=CC=C4)OC)C5=CC=CC=C5
• Molecular Formula: C29H22O6
• Molecular Weight: 466.5 g/mol

Description

This compound is a type of ester, which are often used in a wide range of applications from plastics to pharmaceuticals. The presence of the methoxy, benzoyl, and carboxylate groups suggest potential for interesting chemical properties and reactivity.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of multiple functional groups and a large number of atoms.

Scientific Research Applications

Chemical Synthesis and Reactivity

Compounds with structures similar to Ethyl 5-((3-methoxybenzoyl)oxy)-2-phenylnaphtho[1,2-b]furan-3-carboxylate have been extensively studied for their chemical synthesis and reactivity. For instance, the photolysis of ethyl 5-oxo-2-phenyl-2,5-dihydroisoxazole-4-carboxylate in various alcohols and amines demonstrates complex photochemical behavior leading to the formation of methanetricarboxylic acid derivatives and 2-alkoxy-3-phenylaminoacrylates (Ang & Prager, 1992). Such studies are fundamental in understanding the reactivity and potential applications of related furan derivatives in organic synthesis.

Antimicrobial and Antioxidant Applications

Research on ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates has highlighted significant antimicrobial and antioxidant properties. Compounds synthesized through simple procedures exhibited remarkable antibacterial and antifungal activities, alongside profound antioxidant potential. These findings suggest the potential of furan derivatives in developing new antimicrobial and antioxidant agents (Raghavendra et al., 2016).

Ligand Formation and Metal Complexation

The synthesis of organic ligands containing the furan ring and their metal complexes demonstrates the utility of these compounds in coordination chemistry. Such ligands have been synthesized and characterized, showing varying degrees of antimicrobial activity against both gram-positive and gram-negative bacteria. This research underscores the potential of furan derivatives in the development of new materials and pharmaceuticals (Patel, 2020).